N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(4-chloro-1,3-benzothiazol-2-yl)-2,3-dimethoxy-N-(2-pyrazol-1-ylethyl)benzamide
• InChI: InChI=1S/C21H19ClN4O3S/c1-28-16-8-3-6-14(19(16)29-2)20(27)26(13-12-25-11-5-10-23-25)21-24-18-15(22)7-4-9-17(18)30-21/h3-11H,12-13H2,1-2H3
• InChI Key: JOYOELDRFJXKJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N(CCN2C=CC=N2)C3=NC4=C(S3)C=CC=C4Cl
• Molecular Formula: C21H19ClN4O3S
• Molecular Weight: 442.9 g/mol

Description

N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H19ClN4O3S and its molecular weight is 442.92. The purity is usually 95%.
BenchChem offers high-quality N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(1H-pyrazol-1-yl)ethyl)-N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dimethoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anti-HIV Activity

• A study by Aslam et al. (2014) discusses the synthesis of similar compounds, focusing on their potential anti-HIV-1 activities. These compounds, including N-(2-(1H-pyrazol-1-yl)ethyl) derivatives, were evaluated for their effectiveness against the human immunodeficiency virus type 1 (HIV-1), showing promising results in some cases Aslam, S., et al. (2014).

Anti-Lung Cancer Activity

• Hammam et al. (2005) explored fluoro-substituted benzopyran derivatives, which are structurally similar to the compound . These compounds demonstrated anti-lung cancer activity, highlighting the potential of such chemical structures in cancer research Hammam, A. G., et al. (2005).

Antibacterial Evaluation

• Azab et al. (2013) synthesized new heterocyclic compounds containing sulfonamido moieties. These compounds, similar in structure to N-(2-(1H-pyrazol-1-yl)ethyl) derivatives, showed promising antibacterial properties, highlighting the potential for similar compounds in developing new antibacterial agents Azab, M. E., et al. (2013).

Anti-Tumor Agents

• Gomha et al. (2016) investigated bis-pyrazolyl-thiazoles incorporating the thiophene moiety, structurally akin to N-(2-(1H-pyrazol-1-yl)ethyl) derivatives, and evaluated their anti-tumor properties. These compounds showed potential as anti-tumor agents, particularly against hepatocellular carcinoma Gomha, S. M., et al. (2016).

Fungicidal Activity

• Chen et al. (2000) studied pyrazolyl-1,3,4-oxadiazoles (thiadiazoles) derivatives for their fungicidal activities. These studies indicate the potential use of similar pyrazole-based compounds in agricultural applications to control fungal diseases in crops Chen, H., et al. (2000).

Antioxidant Activities

• Pillai et al. (2019) synthesized Schiff bases containing triazole and pyrazole rings. The antioxidant activities of these compounds were assessed, indicating potential applications in oxidative stress-related disorders Pillai, R., et al. (2019).

Synthesis and Biological Evaluation

• A study by Aly et al. (2017) on N-arylbenzamidrazones and their reactions leading to 5-aminopyrazoles. The structural elucidation and investigation of these compounds suggest potential applications in various biological contexts Aly, A., et al. (2017).

Mechanism of Action

Target of Action

Benzothiazole derivatives, a key structural component of this compound, have been associated with diverse biological activities such as antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory .

Mode of Action

Benzothiazole derivatives have been reported to display antibacterial activity by inhibiting various enzymes such as dihydroorotase, dna gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (murb), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase .

Biochemical Pathways

The inhibition of the aforementioned enzymes suggests that this compound may affect a variety of biochemical pathways, including dna replication, cell wall synthesis, and various metabolic pathways .

Pharmacokinetics

A study on similar compounds suggests that they have a favorable pharmacokinetic profile .

Result of Action

The inhibition of various enzymes suggests that this compound may have broad-spectrum antibacterial activity .